![molecular formula C16H18N2O4S2 B3010387 2-Methoxy-5-((3-(thiophen-2-yl)pyrrolidin-1-yl)sulfonyl)benzamide CAS No. 2194904-59-9](/img/structure/B3010387.png)
2-Methoxy-5-((3-(thiophen-2-yl)pyrrolidin-1-yl)sulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound "2-Methoxy-5-((3-(thiophen-2-yl)pyrrolidin-1-yl)sulfonyl)benzamide" is a synthetic molecule that may have potential applications in medicinal chemistry. The structure of this compound suggests that it is a benzamide derivative with a methoxy group at the 2-position and a sulfonyl-linked pyrrolidine moiety with a thiophene substitution. This type of molecular framework is often explored for its pharmacological properties, particularly in the search for new anticancer and anti-inflammatory agents.
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For instance, substituted N-[(3-(1H-pyrrol-1yl)methyl]-5,6-dihydropyridin-1(2H)-yl) benzamide/benzene sulfonamides have been synthesized as potential anticancer agents . The synthesis involved the preparation of an aminating agent, followed by a reaction with substituted benzoyl chloride/benzenesulfonyl chloride and subsequent reduction to yield the target compounds. Although the exact synthesis of "this compound" is not detailed, similar synthetic strategies could potentially be applied.
Molecular Structure Analysis
The molecular structure and conformation of a related compound, 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, have been studied using X-ray analysis and AM1 molecular orbital methods . The crystal structure revealed an essentially planar methoxyphenyl ring linked to a 2-carboxamide substituted oxo-pyrrolidine moiety via a sulfonyl group. This suggests that the molecular structure of "this compound" could also exhibit a planar aromatic system with a distinct three-dimensional conformation due to the sulfonyl linkage and pyrrolidine ring.
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
The physical and chemical properties of benzamide derivatives can vary widely depending on their substitution patterns. For example, the solubility, melting point, and stability of these compounds can be affected by the presence of electron-donating or withdrawing groups. The methoxy and sulfonyl groups in the compound of interest are likely to influence its solubility in organic solvents and water, as well as its overall stability. The crystal structure of a related compound suggests that intermolecular hydrogen bonding could play a role in the solid-state properties of such molecules .
Scientific Research Applications
Potential Anti-Inflammatory Applications
Research has indicated that molecules structurally related to 2-Methoxy-5-((3-(thiophen-2-yl)pyrrolidin-1-yl)sulfonyl)benzamide, such as 3-Chloro-5-methoxy-1-benzo[b]thiophene-2-sulphonamide, have been synthesized with the aim of targeting novel compounds as potential anti-inflammatory agents. This suggests possible anti-inflammatory applications for the compound (Moloney, 2000).
Neuroleptic Activity
Benzamides, which include compounds similar to this compound, have been studied for their neuroleptic activity. This research highlights the potential of such compounds in the treatment of neurological disorders (Iwanami et al., 1981).
Anticancer Properties
There is evidence to suggest that molecules structurally related to this compound may have applications as anticancer agents. For instance, benzamides with similar structures have been proposed as novel structures of PI3K inhibitors and anticancer agents (Shao et al., 2014).
Potential as Radioligand
Research into benzamides, including compounds analogous to this compound, has led to the synthesis of radioligands for imaging brain dopamine receptors. This suggests possible applications in medical imaging and diagnostics (Chang et al., 1992).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methoxy-5-(3-thiophen-2-ylpyrrolidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S2/c1-22-14-5-4-12(9-13(14)16(17)19)24(20,21)18-7-6-11(10-18)15-3-2-8-23-15/h2-5,8-9,11H,6-7,10H2,1H3,(H2,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNKSKVDHNWMHMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CCC(C2)C3=CC=CS3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.